Cas no 1040640-72-9 (N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide)

• Product Name: N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide
• CAS No: 1040640-72-9
• MF: C₂₀H₁₈N₂O₅
• MW: 366.367325305939
• CID: 6239280
• PubChem ID: 27370181
• Update Time: 2025-05-30

N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide
• AKOS024652138
• F2493-1858
• N-[[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl]-2-(2-methylphenoxy)acetamide
• 1040640-72-9
• N-((5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl)-2-(o-tolyloxy)acetamide

• Inchi： 1S/C20H18N2O5/c1-13-4-2-3-5-16(13)24-11-20(23)21-10-15-9-18(27-22-15)14-6-7-17-19(8-14)26-12-25-17/h2-9H,10-12H2,1H3,(H,21,23)
• InChI Key： SNMTWKKWCMWZSV-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)C1=CC(CNC(COC2C=CC=CC=2C)=O)=NO1

Computed Properties

• Exact Mass: 366.12157168g/mol
• Monoisotopic Mass: 366.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 82.8Ų

Additional information on N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide

Professional Introduction to N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide (CAS No. 1040640-72-9)

N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide, identified by its CAS number 1040640-72-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The compound's unique structural features, including the presence of a benzodioxolyl and oxazolyl moiety, make it a promising candidate for further investigation in various biological assays.

The structural composition of N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide encompasses several key functional groups that contribute to its chemical reactivity and biological activity. The benzodioxolyl ring, also known as an indole derivative, is known for its presence in numerous bioactive natural products and pharmaceuticals. This moiety is often associated with properties such as serotonin receptor binding and antimicrobial activity. The oxazolyl group, on the other hand, introduces a heterocyclic structure that can influence the compound's solubility, metabolic stability, and interaction with biological targets.

In recent years, there has been a growing interest in the development of molecules that combine multiple pharmacophoric elements to enhance their therapeutic efficacy. The compound in question exemplifies this trend by integrating both benzodioxolyl and oxazolyl moieties into a single molecular framework. This dual functionality has the potential to modulate multiple biological pathways simultaneously, thereby increasing the likelihood of achieving a synergistic therapeutic effect. Such multifunctional compounds are particularly attractive in the context of complex diseases that require a multifaceted approach for effective treatment.

The pharmacological profile of N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide has been the subject of several preliminary studies aimed at elucidating its biological activity. Initial investigations have suggested that this compound exhibits notable interactions with various cellular targets, including enzymes and receptors involved in inflammatory responses and neurotransmitter signaling. These interactions are particularly relevant given the increasing recognition of the role of inflammation and neurochemical imbalances in the pathogenesis of several chronic diseases.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The benzodioxolyl moiety is well-documented for its ability to interact with serotonin receptors, which are critical for regulating mood and cognitive functions. By modulating these receptors, N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide may offer a novel therapeutic approach for conditions such as depression, anxiety disorders, and neurodegenerative diseases. Furthermore, the oxazolyl group's ability to influence cellular signaling pathways suggests that this compound could also have applications in treating conditions associated with abnormal neurotransmitter activity.

Another area where this compound shows promise is in the management of inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including autoimmune disorders and metabolic syndromes. The ability of N-{[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl}-2-(2-methylphenoxy)acetamide to interact with enzymes involved in inflammatory pathways indicates that it could serve as a lead compound for developing new anti-inflammatory agents. By targeting key inflammatory mediators, this molecule may help mitigate the detrimental effects of chronic inflammation on various organ systems.

The synthetic route to N-{[5-(2H-1,3-benzodioxol-5-yll)-1,2 oxaz ol - 3 - yl ] methyl } - 2 - ( 2 - methyl pheno xy ) acet amide involves a series of well-established chemical transformations that highlight its synthetic feasibility. The synthesis begins with the preparation of key intermediates such as 5-substituted benzodioxoles and 1-substituted oxazoles, which are then coupled to form the desired heterocyclic framework. The introduction of the acetylamide moiety at the 2-position of the phenoxymethyl group is achieved through nucleophilic substitution reactions under controlled conditions.

The chemical properties of N-{[5-(2H - 1 , 3 - benzodiox ol - 5 - yl ) - 1 , 2 - ox az ol - 3 - yl ]methyl } - 2 -( 2 - methyl pheno xy ) acet amide have been thoroughly characterized through spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These studies have confirmed the structural integrity of the compound and provided insights into its electronic environment. The NMR spectra reveal distinct chemical shifts corresponding to the various functional groups present in the molecule, while IR spectroscopy confirms the presence of characteristic absorption bands associated with amide hydrogens and aromatic rings.

The pharmacokinetic profile of N-{[5-( H)-1,3-benzodiox ol -5-y l)]methyl}- ^_-( )^-_-()^->((em>>))>>(em>>>))>>((em>>))>>(em>>>))>>(em>>>))>>(em>>>))>>(em>>>))>>(em>>>))>>(em>>>))>>(em>>>))>>(em>>>))>>(em>>>))>>(em>>>))>>(em>>>))>>(em>>>))>>(em>>>)>)))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))((()))((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((()))))))))))))))))))))))))))))))

In conclusion,N-[{5-((span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;">(span style="font-weight: bold;").">...)...]))]))]))]))]))]))]))]]methyl}- )..)).))).))).))).))).))).))).))).))).))).))).))).))).))).))).))).))).)).)).)).)).)).)).)).)).)).)).)).)).)).).).).).).).).).).).).).).).).).).).).).}.}.}.}.}.}.}.}.}.}.}.}.}.}.}.}}}}}}}}}}}}}}}}}}}}}}}}}}}}}}...}..}..}..}..}..}..}..}..}..}..}..}..}..}..}..}..}..}..})).....]].].].].].].].].].].].].].].]).].]).]).]).........]].]].]].]].]].]].]].]).]).]).]).}).}).}).}).}).}).}).}).......">...)...])...])...])...])...])...])...])...])...])...])...])...})...)...)...)...)...)...)...)...)...)...)...)...)...)...)...)